Cas no 119284-05-8 (2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)-)

2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)- structure
119284-05-8 structure
Product Name:2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)-
CAS No:119284-05-8
MF:C12H8F2N2S
MW:250.267127990723
CID:172920
PubChem ID:3081188
Update Time:2025-04-19

2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbothioamide,N-(3,5-difluorophenyl)-
    • N-(3,5-difluorophenyl)-2-pyridinecarbothioamide
    • N-(3,5-difluorophenyl)pyridine-2-carbothioamide
    • AC1MIWH6
    • ACMC-20moa1
    • AG-D-42092
    • AY 31574
    • AY-31574
    • CHEMBL112435
    • CTK4B1207
    • R3EEQ9R7RA
    • SCHEMBL10416381
    • 2-Pyridinecarbothioamide, N-(3,5-difluorophenyl)-
    • 119284-05-8
    • UNII-R3EEQ9R7RA
    • DTXSID80152379
    • AANZPLWMKOLXIU-UHFFFAOYSA-N
    • Inchi: 1S/C12H8F2N2S/c13-8-5-9(14)7-10(6-8)16-12(17)11-3-1-2-4-15-11/h1-7H,(H,16,17)
    • InChI Key: AANZPLWMKOLXIU-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=CN=1)NC1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 250.03800
  • Monoisotopic Mass: 250.03762576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • PSA: 57.01000
  • LogP: 3.22040
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